{3-(3-methyl-2-buten-1-yl)-1-[2-(methylsulfonyl)ethyl]-3-piperidinyl}methanol

• IUPAC Name: [3-(3-methylbut-2-enyl)-1-(2-methylsulfonylethyl)piperidin-3-yl]methanol
• InChI: InChI=1S/C14H27NO3S/c1-13(2)5-7-14(12-16)6-4-8-15(11-14)9-10-19(3,17)18/h5,16H,4,6-12H2,1-3H3
• InChI Key: MKNMDXXRTCJANC-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC1(CCCN(C1)CCS(=O)(=O)C)CO)C
• Molecular Formula: C14H27NO3S
• Molecular Weight: 289.44 g/mol

Description

Piperidinyl methanol derivatives are significant in various chemical and pharmaceutical research areas due to their versatile chemical structures and potential biological activities. These compounds can serve as key intermediates in synthesizing complex molecules with desired pharmacological properties.

Synthesis Analysis

Synthesis of these compounds often involves condensation reactions, with specific examples including the synthesis of different piperidin-4-yl methanol derivatives through reactions with sulfonyl chlorides in the presence of a base such as triethylamine and solvents like methylene dichloride (Girish et al., 2008); (Prasad et al., 2008).

Molecular Structure Analysis

The molecular structures of these compounds are characterized using spectroscopic techniques and X-ray crystallography, revealing details like the chair conformation of the piperidine ring and the tetrahedral geometry around the sulfur atom. Intramolecular and intermolecular hydrogen bonding patterns contribute to the stability and crystallinity of these compounds (Girish et al., 2008).